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Compound of Interest

Compound Name: Indole-3-carbinol hydrate

CAS No.: 1216609-93-6

Cat. No.: B1148912

Get Quote

Abstract & Introduction
Indole-3-carbinol (I3C) is a naturally occurring phytochemical found in cruciferous vegetables,

widely investigated for its chemopreventive, anti-estrogenic, and pro-apoptotic properties.

While promising, I3C presents specific physicochemical challenges in cell culture, primarily

regarding its solubility, stability, and spontaneous conversion into its oligomeric active

metabolite, 3,3'-diindolylmethane (DIM).[1][2]

This guide addresses the critical distinction between anhydrous I3C and I3C Hydrate, provides

a validated protocol for solubilization in Dimethyl Sulfoxide (DMSO), and outlines dosing

strategies to minimize solvent cytotoxicity while ensuring experimental reproducibility.

Physicochemical Specifications & The "Hydrate"
Factor
A common source of experimental error is the failure to account for the water molecules in the

"hydrate" form of I3C. Using the anhydrous molecular weight for a hydrate powder will result in

under-dosing.
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Table 1: Chemical Specifications
Feature Anhydrous I3C I3C Hydrate (Typical)

CAS Number 700-06-1 123334-15-6

Molecular Formula (often Monohydrate)

Molecular Weight 147.17 g/mol ~165.19 g/mol (Check CoA)

Solubility (DMSO) ~100 mg/mL (with sonication) ~100 mg/mL (with sonication)

Solubility (Water) Poor (< 1 mg/mL) Poor

Appearance
Off-white to beige crystalline

solid
Off-white crystalline solid

CRITICAL CHECK: Before weighing, verify the Certificate of Analysis (CoA) of your specific

batch. If your bottle specifies "Hydrate," use the MW listed on the bottle (usually ~165.19 g/mol )

to calculate Molarity.

Correction Factor: If the protocol specifies anhydrous mass but you have the hydrate:

Preparation Protocol: Stock Solution
Objective: Prepare a high-concentration stock solution (typically 50 mM or 100 mM) to allow for

minimal DMSO volume addition to cell culture media (< 0.1% v/v).

Materials Required[1][2][3][4][5][6][7][8][9]
Indole-3-carbinol Hydrate powder.[3]

Sterile, Anhydrous DMSO (Sigma-Aldrich or equivalent, cell culture grade).
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Note: I3C is hygroscopic. Use a fresh or tightly sealed bottle of DMSO. Moisture in DMSO

drastically reduces solubility and stability.

Amber glass vials (I3C is light-sensitive).

Vortex mixer and Sonicator bath.

Step-by-Step Methodology
Safety Precautions: Wear gloves, lab coat, and eye protection. I3C is an irritant; handle in a

fume hood.

Weighing: Weigh the calculated mass of I3C Hydrate into a sterile amber glass vial.

Example: To make 10 mL of a 50 mM stock:

Solubilization: Add the calculated volume of sterile DMSO.

Dissolution: Vortex vigorously for 30 seconds.

Troubleshooting: If crystals remain, sonicate in a water bath at room temperature for 5–10

minutes. Avoid heating above 37°C as I3C is heat-labile.

Sterilization (Optional but Recommended): If the powder was not sterile, filter the DMSO

stock through a 0.22 µm PTFE or Nylon syringe filter.

Warning: Do NOT use Cellulose Acetate (CA) filters; DMSO degrades them.

Storage: Aliquot immediately into small volumes (e.g., 50–100 µL) in amber tubes. Store at

-20°C (1 month) or -80°C (6 months). Avoid freeze-thaw cycles.[4]

Cell Culture Application & Workflow
Dosing Strategy
To maintain cell viability, the final concentration of DMSO in the culture medium should ideally

be ≤ 0.1%.[5]

Target: 50 µM Final I3C Concentration.
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Stock: 50 mM DMSO Stock (1000x).

Dilution: Add 1 µL Stock per 1 mL of Media.

The Vehicle Control
You must run a parallel "Vehicle Control" containing only DMSO at the same final concentration

(e.g., 0.1%) to prove that observed effects are due to I3C, not the solvent.

Workflow Diagram
The following diagram illustrates the preparation and application workflow, ensuring sterility and

concentration accuracy.
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Caption: Optimized workflow for Indole-3-carbinol solubilization, sterilization, and cell culture

dosing.

Mechanism of Action & Stability Context
Understanding the instability of I3C is crucial for interpreting data.

Acid Condensation: In the acidic environment of the stomach (in vivo), I3C rapidly

condenses into 3,3'-diindolylmethane (DIM).[6][7][8]

In Vitro Stability: In neutral cell culture media (pH 7.2–7.4), I3C is more stable but still

spontaneously converts to DIM and other oligomers over 24–48 hours.

Signaling: Both I3C and DIM act as ligands for the Aryl Hydrocarbon Receptor (AhR),

triggering the upregulation of Phase I/II enzymes (e.g., CYP1A1).[6]
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Biological Pathway Diagram
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Caption: I3C acts as a prodrug, converting to DIM to activate AhR signaling and induce

apoptosis.[9]

Troubleshooting Guide
Issue Probable Cause Solution

Precipitation in Media
Stock concentration too high or

media too cold.

Warm media to 37°C before

adding I3C. Vortex immediately

upon addition. Ensure final

conc is below solubility limit

(usually < 100 µM in media).

Color Change (Pink/Orange) Oxidation or Acidification.

I3C turns pink upon acid

degradation. Check media pH.

[10] Use fresh stock. Discard if

stock turns pink/brown in the

vial.

High Cytotoxicity DMSO toxicity.[11]

Check if DMSO > 0.5%.[5][11]

[12] Reduce DMSO to < 0.1%

by making a more

concentrated stock.

Inconsistent Results Hygroscopic DMSO.

DMSO absorbs water from air,

crashing out I3C. Use single-

use DMSO ampoules or store

DMSO over molecular sieves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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